Cas no 96748-70-8 (Quinolinium, 1-(2-ethoxy-2-oxoethyl)-2-methyl-, bromide)

• Product Name: Quinolinium, 1-(2-ethoxy-2-oxoethyl)-2-methyl-, bromide
• CAS No: 96748-70-8
• MF: C₁₄H₁₆BrNO₂
• MW: 310.186343193054
• CID: 751319
• PubChem ID: 15130405
• Update Time: 2025-04-19

Quinolinium, 1-(2-ethoxy-2-oxoethyl)-2-methyl-, bromide Chemical and Physical Properties

Names and Identifiers

• Quinolinium, 1-(2-ethoxy-2-oxoethyl)-2-methyl-, bromide
• ethyl 2-(2-methylquinolin-1-ium-1-yl)acetate,bromide
• 1-(2-Ethoxy-2-oxoethyl)-2-methylquinolin-1-ium bromide
• 96748-70-8
• DTXSID80568693

• Inchi： 1S/C14H16NO2.BrH/c1-3-17-14(16)10-15-11(2)8-9-12-6-4-5-7-13(12)15;/h4-9H,3,10H2,1-2H3;1H/q+1;/p-1
• InChI Key： IZAVLPLHCPGNBL-UHFFFAOYSA-M
• SMILES： [Br-].O(CC)C(C[N+]1C(C)=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 309.03644g/mol
• Monoisotopic Mass: 309.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų